Cas no 132871-12-6 ((3S)-1-Benzyl-3-methylpiperazine)
132871-12-6 structure
Product Name:(3S)-1-Benzyl-3-methylpiperazine
CAS No:132871-12-6
MF:C12H18N2
MW:190.28472
MDL:MFCD08062535
CID:899269
PubChem ID:6923224
Update Time:2024-11-02
(3S)-1-Benzyl-3-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-METHYL-4-BENZYLPIPERAZINE
- (3S)-1-BENZYL-3-METHYLPIPERAZINE
- (S)-1-benzyl-3-methylpiperazine
- AB3085
- 1-Benzyl-3(S)-methylpiperazine
- 4-N-BENZYL-2-(S)-METHYLPIPERAZINE
- (3S)-3-Methyl-1-(phenylmethyl)piperazine
- Piperazine, 3-methyl-1-(phenylmethyl)-, (3S)-
- Piperazine, 3-methyl-1-(phenylmethyl)-, (3S)- (9CI)
- (3S)-3-Methyl-1-(phenylmethyl)piperazine,99%e.e.
- 132871-12-6
- MFCD08062535
- QOFUDSPYJDXBOF-NSHDSACASA-N
- AKOS006280800
- CS-0183105
- SCHEMBL1826258
- DTXSID00426105
- AS-44684
- (3S)-1-Benzyl-3-methylpiperazine
-
- MDL: MFCD08062535
- Inchi: InChI=1S/C12H18N2/c1-11-9-14(8-7-13-11)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3/t11-/m0/s1
- InChI Key: QOFUDSPYJDXBOF-NSHDSACASA-N
- SMILES: C[C@H]1CN(CC2=CC=CC=C2)CCN1
Computed Properties
- Exact Mass: 190.14700
- Monoisotopic Mass: 190.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 0.991
- Boiling Point: 282 ºC
- Flash Point: 112 ºC
- Refractive Index: 1.529
- PSA: 15.27000
- LogP: 1.74700
(3S)-1-Benzyl-3-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR932987-250mg |
(S)-1-Benzyl-3-methylpiperazine |
132871-12-6 | 95% | 250mg |
£170.00 | 2025-02-21 | |
| Apollo Scientific | OR932987-1g |
(S)-1-Benzyl-3-methylpiperazine |
132871-12-6 | 95% | 1g |
£555.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S12610-10g |
(3S)-1-benzyl-3-methylpiperazine |
132871-12-6 | 10g |
¥9010.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S12610-1g |
(3S)-1-benzyl-3-methylpiperazine |
132871-12-6 | 1g |
¥1810.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S12610-5g |
(3S)-1-benzyl-3-methylpiperazine |
132871-12-6 | 5g |
¥5410.0 | 2021-09-07 | ||
| abcr | AB448732-250 mg |
(S)-1-Benzyl-3-methylpiperazine, 95%; . |
132871-12-6 | 95% | 250MG |
€405.50 | 2023-07-10 | |
| abcr | AB448732-1 g |
(S)-1-Benzyl-3-methylpiperazine, 95%; . |
132871-12-6 | 95% | 1g |
€762.00 | 2023-07-10 | |
| TRC | S289065-1g |
(S)-1-Benzyl-3-methylpiperazine |
132871-12-6 | 1g |
$ 970.00 | 2022-06-03 | ||
| TRC | S289065-2.5g |
(S)-1-Benzyl-3-methylpiperazine |
132871-12-6 | 2.5g |
$ 1585.00 | 2022-06-03 | ||
| TRC | S289065-5g |
(S)-1-Benzyl-3-methylpiperazine |
132871-12-6 | 5g |
$ 3215.00 | 2022-06-03 |
(3S)-1-Benzyl-3-methylpiperazine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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